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Compound of Interest

Compound Name: Fast Yellow AB

Cat. No.: B1208955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the solubility characteristics of Fast
Yellow AB (C.I. 13015), an azo dye. The information compiled herein is intended to support

research, development, and analytical activities where this compound is utilized. This

document presents available quantitative and qualitative solubility data, a detailed experimental

protocol for solubility determination, and a visual representation of the experimental workflow.

Core Concepts in Solubility
Fast Yellow AB, chemically known as 2-amino-5-[(E)-(4-sulfophenyl)diazenyl]benzenesulfonic

acid, can exist in its free acid form or as a salt, most commonly the disodium salt. This

distinction is critical when discussing solubility, as the salt form exhibits significantly higher

aqueous solubility due to the presence of ionic sulfonate groups. The structural features,

particularly the two sulfonic acid groups, are key to its water solubility[1].

Data Presentation: Solubility of Fast Yellow AB
The following table summarizes the available solubility data for Fast Yellow AB, primarily

focusing on its disodium salt form, in various common solvents. It is important to note the

discrepancies in reported water solubility, which likely arise from the different forms of the

compound being described (free acid vs. disodium salt).
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Solvent
Chemical
Formula

Solubility
Temperatur
e (°C)

CAS
Number of
Solute

Notes

Water H₂O 80 g/L Not Specified 2706-28-7

Refers to the

disodium salt.

Another

source

describes it

as "soluble"

[2]. The free

acid form is

likely

insoluble.

Ethanol C₂H₅OH Soluble Not Specified 79873-36-2

Qualitative

data indicates

solubility[2].

Another

source

mentions that

sufficient

optical

densities for

experiments

can be

achieved[3].

Methanol CH₃OH Soluble Not Specified Not Specified

Sufficient

optical

densities for

experiments

can be

achieved

around its

λmax[3].

Acetone C₃H₆O
Data Not

Available
Not Specified Not Specified
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Dimethyl

Sulfoxide

(DMSO)

(CH₃)₂SO

Slightly

Soluble (with

sonication)

Not Specified Not Specified

Acetonitrile C₂H₃N Insoluble Not Specified Not Specified

Described as

"completely

insoluble"[3].

Experimental Protocol: Determination of Equilibrium
Solubility by UV-Vis Spectrophotometry
This section outlines a detailed methodology for determining the equilibrium solubility of Fast
Yellow AB in a given solvent. This method is based on creating a saturated solution and

quantifying the dissolved solute concentration using UV-Vis spectrophotometry.

1. Materials and Equipment:

Fast Yellow AB (analytical standard)

Solvent of interest (e.g., water, ethanol)

Volumetric flasks

Pipettes

Centrifuge and centrifuge tubes or filtration apparatus (e.g., syringe filters with appropriate

membrane)

UV-Vis spectrophotometer

Analytical balance

Thermostatic shaker or water bath

2. Preparation of Standard Solutions and Calibration Curve: a. Accurately weigh a known mass

of Fast Yellow AB and dissolve it in the solvent of interest to prepare a stock solution of known

concentration. b. Perform a series of dilutions of the stock solution to create a set of standard
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solutions with decreasing concentrations. c. Measure the absorbance of each standard solution

at the wavelength of maximum absorbance (λmax) for Fast Yellow AB in the chosen solvent.

d. Plot a calibration curve of absorbance versus concentration. The curve should be linear and

pass through the origin. Determine the molar absorptivity (ε) from the slope of the calibration

curve according to the Beer-Lambert law (A = εbc).

3. Preparation of Saturated Solution: a. Add an excess amount of Fast Yellow AB to a known

volume of the solvent in a sealed container (e.g., a screw-cap vial). The amount should be

sufficient to ensure that undissolved solid remains after equilibration. b. Place the container in a

thermostatic shaker or water bath set to a constant temperature (e.g., 25 °C). c. Agitate the

mixture for a sufficient period to ensure equilibrium is reached (e.g., 24-48 hours). The solution

is considered to be at equilibrium when the concentration of the dissolved solute remains

constant over time.

4. Sample Preparation and Analysis: a. After equilibration, allow the undissolved solid to settle.

b. Separate the saturated solution from the excess solid by either centrifugation or filtration.

Centrifugation: Centrifuge an aliquot of the suspension at a high speed to pellet the
undissolved solid. Carefully collect the supernatant.
Filtration: Use a syringe filter with a membrane that does not interact with the solute or
solvent to filter an aliquot of the suspension. c. Accurately dilute a known volume of the clear
saturated solution with the solvent to bring the absorbance within the linear range of the
calibration curve. d. Measure the absorbance of the diluted solution at the λmax.

5. Calculation of Solubility: a. Using the measured absorbance of the diluted saturated solution

and the equation of the calibration curve, determine the concentration of the diluted solution. b.

Calculate the concentration of the original saturated solution by multiplying the concentration of

the diluted solution by the dilution factor. This value represents the equilibrium solubility of Fast
Yellow AB in the chosen solvent at the specified temperature.

Mandatory Visualization: Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for determining

the solubility of Fast Yellow AB.
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Experimental workflow for solubility determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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